Cas no 5598-13-0 (Chlorpyrifosmethyl Standard)

• Product Name: Chlorpyrifosmethyl Standard
• CAS No: 5598-13-0
• MF: C₇H₇Cl₃NO₃PS
• MW: 322.533138513565
• MDL: MFCD00055310
• CID: 46037
• PubChem ID: 24868871
• Update Time: 2026-05-14

Chlorpyrifosmethyl Standard Chemical and Physical Properties

Names and Identifiers

• chlorpyrifos-methyl
• CHLORPYRIFOS METHYL
• Dimethyl O-(3,5,6-trichloro-2-pyridyl) phosophorothioate
• METHYL DURSBAN
• O,O-DIMETHYL O-(3,5,6-TRICHLORO-2-PYRIDINYL) PHOSPHOROTHIOATE
• O,O-DIMETHYL O-(3,5,6-TRICHLORO-2-PYRIDYL) PHOSPHOROTHIOATE
• PYRIBAN-M
• RELDAN
• RELDAN(R)
• Chloropyrifos-methyl
• Chloropyriphos-methyl
• Cooper graincote
• Dowco 214
• Dowco-214
• Dursban methyl
• ENT 27520
• M 3196
• Chlorpyrifos-methyl solution
• ChlorpyrifosMethyl Solution
• Chlorpyrifos-methyl Standard
• Chlorpyriphos-methyl
• dimethoxy-sulfanylidene-(3,5,6-trichloropyridin-2-yl)oxy-λ⁵-phosphane
• O,O-Dimethyl O-(3,5,6-trichloropyridin-2-yl) phosphorothioate
• Pesticide Mix 6
• O,O-dimethyl O-3,5,6-trichloro-2-pyridyl phosphorothioate
• O,O-Dimethyl-O-(3,5,6-trichloro-2-pyridyl)phosphorothioate
• Chlorpyrifosmethyl Standard

• MDL： MFCD00055310
• Inchi： 1S/C7H7Cl3NO3PS/c1-12-15(16,13-2)14-7-5(9)3-4(8)6(10)11-7/h3H,1-2H3
• InChI Key： HRBKVYFZANMGRE-UHFFFAOYSA-N
• SMILES： COP(=S)(OC)OC1=C(C=C(C(=N1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 320.89500
• Monoisotopic Mass: 320.895
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 72.7A^2

Experimental Properties

• Color/Form: White crystal, slightly mercaptan flavor
• Density: 1.0000
• Melting Point: 45.5-46.5 ºC
• Boiling Point: 347.3°Cat760mmHg
• Flash Point: Fahrenheit: >212 ° f
  Celsius: >100 ° c
  
• Refractive Index: 1.581
• PSA: 82.48000
• LogP: 4.58850
• Sensitiveness: Sensitive to light
• Merck: 13,2208
• Color/Form: 100 μg/mL in acetonitrile
• Solubility: Not determined

Chlorpyrifosmethyl Standard Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317,H410
• Warning Statement： P273,P280,P501
• Hazardous Material transportation number：UN 3077
• WGK Germany：2
• Hazard Category Code： 43-50/53
• Safety Instruction： S36/37-S60-S61-S36-S26-S16
• RTECS：TG0700000
• Hazardous Material Identification：
• Safety Term：S36/37;S60;S61
• Risk Phrases：R43; R50/53
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic thiophosphoric acids and derivatives Thiophosphoric acid esters Aryl thiophosphates

Additional information on Chlorpyrifosmethyl Standard

Chlorpyrifosmethyl Standard (CAS No. 5598-13-0): A Comprehensive Overview

Chlorpyrifosmethyl is a widely recognized organophosphorus compound, classified under the broader category of organophosphate esters. Its chemical structure, comprising a methyl group attached to a chloropyrifos backbone, makes it a derivative of the well-known insecticide chlorpyrifos. This compound is primarily used in agricultural applications as a pesticide to control various insect pests that affect crops. The CAS No. 5598-13-0 uniquely identifies this compound in scientific and regulatory databases, ensuring its accurate identification and reference across global industries.

The synthesis of Chlorpyrifosmethyl Standard involves a series of chemical reactions, typically starting from chloral (trichloroacetaldehyde) and progressing through intermediate steps that include oxidation and esterification processes. These reactions are carefully controlled to ensure the formation of the desired product with high purity. Recent advancements in green chemistry have led to the exploration of more sustainable synthesis methods, reducing environmental impact while maintaining product quality.

One of the most significant aspects of Chlorpyrifosmethyl is its bioactivity. It functions as an acetylcholinesterase inhibitor, disrupting the nervous system of target insects and leading to their paralysis and death. This mechanism has made it a valuable tool in pest control, particularly in protecting staple crops such as rice, corn, and cotton. However, its application must be carefully managed to minimize potential risks to non-target species and the environment.

Recent studies have focused on understanding the environmental fate and degradation pathways of Chlorpyrifosmethyl. Research indicates that it undergoes hydrolysis under alkaline conditions, breaking down into less toxic byproducts. Additionally, microbial degradation plays a crucial role in its removal from soil and water systems. These findings are essential for developing best practices in agricultural use, ensuring that residues do not accumulate to harmful levels in ecosystems.

The use of Chlorpyrifosmethyl Standard has also been scrutinized for its potential effects on human health. While it is not classified as highly toxic to humans compared to other organophosphates, prolonged exposure or improper handling can lead to adverse effects. Regulatory agencies worldwide have established strict guidelines for its application, including recommended dosage rates and safety precautions for handlers.

In terms of market applications, Chlorpyrifosmethyl is formulated into various pesticide products, including granules, solutions, and emulsifiable concentrates. Its versatility allows it to be applied through different methods such as soil incorporation or foliar spraying, depending on the target crop and pest species.

Recent technological advancements have enhanced the precision of pest control using Chlorpyrifosmethyl, particularly through integrated pest management (IPM) strategies. By combining this compound with other pest control methods, farmers can achieve more effective results while reducing reliance on chemical inputs alone.

In conclusion, Chlorpyrifosmethyl Standard (CAS No. 5598-13-0) remains a critical component in modern agriculture due to its efficacy as an insecticide and its compatibility with various cropping systems. Ongoing research continues to refine its application methods and environmental safety profile, ensuring that it remains a sustainable solution for pest management in the years to come.